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Compound of Interest

Compound Name: H-Tyr(3-1)-OH

Cat. No.: B7796029

For researchers, scientists, and drug development professionals, the safe handling and
disposal of chemical compounds are paramount for laboratory safety and environmental
responsibility. This guide provides a detailed protocol for the safe management of H-Tyr(3-1)-
OH (3-lodo-L-tyrosine), a halogenated aromatic amino acid derivative. The following

procedures are based on best practices from safety data sheets (SDS) and general chemical
safety principles.

Physical and Chemical Properties

A summary of the key physical and chemical properties of H-Tyr(3-1)-OH is provided below.
This information is crucial for safe handling and storage.
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Property Value

Synonyms '(S)-2-Amino-3-(4-hy.drox3./-3- |
iodophenyl)propanoic acid, 3-lodo-L-tyrosine[1]

CAS Number 70-78-0[1][2]

Molecular Formula C9H10INO3[2]

Molecular Weight 307.1 g/mol [2]

Appearance Off-white powder/solid[3]

Melting Point 196 - 198 °C / 384.8 - 388.4 °F[3]

Storage Temperature -20°C[1]

Hazard Identification and Precautionary Statements

While comprehensive hazard data for H-Tyr(3-1)-OH is not fully available, its structure suggests

that it should be handled with care. The presence of iodine and its aromatic nature necessitate

precautions to avoid potential health risks.

Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[1]

P264: Wash skin thoroughly after handling.[1]

P271: Use only outdoors or in a well-ventilated area.[1]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[1]
P302+P352: IF ON SKIN: Wash with plenty of soap and water.[1]

P304+P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.[1]

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[1]

P312: Call a POISON CENTER/doctor if you feel unwell.[1]
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e P403+P233: Store in a well-ventilated place. Keep container tightly closed.[1]
o P405: Store locked up.[1]
e P501: Dispose of contents/container to an approved waste disposal plant.[1]

Operational Plan: Step-by-Step Handling Procedure

A systematic approach to handling H-Tyr(3-1)-OH is essential to minimize exposure and ensure
a safe laboratory environment.

Engineering Controls and Preparation

» Ventilation: Always handle H-Tyr(3-1)-OH in a well-ventilated area, preferably within a
certified chemical fume hood, to minimize inhalation of dust or vapors.[1][4]

o Safety Equipment: Ensure that a calibrated analytical balance, weigh paper, and appropriate
glassware are clean and readily available inside the fume hood.

» Emergency Preparedness: Confirm that an eyewash station and safety shower are
accessible and in good working order.

Personal Protective Equipment (PPE)

The following PPE is mandatory when handling H-Tyr(3-1)-OH:
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Protection Type

Equipment

Specifications & Remarks

Eye Protection

Safety glasses with side

shields or chemical safety

goggles.

Must be worn at all times in the
laboratory. Use chemical
safety goggles when there is a

risk of splashing.[5]

Hand Protection

Chemical-resistant gloves

(e.g., Nitrile rubber).

Inspect gloves for any signs of
damage before use. Dispose
of contaminated gloves

immediately after use.[5]

Skin and Body Protection

Laboratory coat.

A standard laboratory coat is
sufficient for handling small
quantities. For larger amounts
or when there is a risk of
significant spillage, consider
additional protective clothing.

[5]

Respiratory Protection

NIOSH-approved respirator

with a particulate filter (e.g.,

NO5).

Required if handling fine
powders that may become
airborne, especially if
engineering controls like a

fume hood are not sufficient.[5]

Handling and Experimental Protocol

e Weighing:

o Perform all weighing operations within a chemical fume hood or a balance enclosure to

control dust.

o Use anti-static weigh paper or a suitable container.

o Carefully transfer the desired amount of H-Tyr(3-1)-OH using a clean spatula. Avoid

creating dust.

 Dissolving:
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o If preparing a solution, slowly add the solid H-Tyr(3-1)-OH to the solvent to prevent
splashing.

o Stir the mixture gently until the solid is fully dissolved.
o Post-Handling:
o Thoroughly clean the work area and any equipment used with an appropriate solvent.

o Wash hands thoroughly with soap and water after handling the compound, even if gloves
were worn.[1]

Disposal Plan: Waste Management and
Decontamination

Proper disposal of H-Tyr(3-1)-OH and associated contaminated materials is critical to prevent
environmental contamination and ensure regulatory compliance.

Waste Identification and Segregation

o Characterize Waste: Identify the waste as either pure, unused compound, contaminated
materials (e.g., gloves, weigh paper, pipette tips), or a solution.[4]

e Segregate Waste: Do not mix halogenated organic waste with other chemical waste streams
unless explicitly permitted by your institution's Environmental Health and Safety (EHS)
department.[4] Halogenated organic waste should typically be collected separately.[4]

Containerization

e Solid Waste:

o Collect all contaminated solid materials, including gloves, weigh paper, and paper towels,
in a designated, clearly labeled, and sealed container.[5]

o The label should clearly state "Halogenated Organic Waste" and list "H-Tyr(3-1)-OH".[4]

e Liquid Waste:
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o Collect all solutions containing H-Tyr(3-1)-OH in a designated, chemically compatible, and

leak-proof waste container with a secure lid.[4]

o The container should be clearly labeled as "Halogenated Organic Waste" and include the

chemical name and approximate concentration.

Decontamination and Final Disposal

o Empty Containers: Rinse empty containers of H-Tyr(3-1)-OH three times with an appropriate
solvent. Collect the rinsate as chemical waste.[5] Once decontaminated, the container can

be disposed of or recycled according to your institution's policies.[5]

o Storage: Store sealed waste containers in a designated and secure satellite accumulation
area that is well-ventilated and away from incompatible materials.[4]

» Arranging for Disposal: Contact your institution's EHS department to schedule a pickup for
the chemical waste.[4] Provide a complete and accurate description of the waste.

Workflow for Safe Handling of H-Tyr(3-1)-OH

The following diagram illustrates the key decision points and steps for safely handling H-Tyr(3-

1)-OH in a laboratory setting.
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Caption: Workflow for the safe handling of H-Tyr(3-1)-OH.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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